Cas no 2413196-86-6 (rac-(2R,4S)-4-benzyl-1-[(tert-butoxy)carbonyl]piperidine-2-carboxylic acid)

• Product Name: rac-(2R,4S)-4-benzyl-1-[(tert-butoxy)carbonyl]piperidine-2-carboxylic acid
• CAS No: 2413196-86-6
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6407548
• PubChem ID: 165763640
• Update Time: 2025-05-21

rac-(2R,4S)-4-benzyl-1-[(tert-butoxy)carbonyl]piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102340
• 2413196-86-6
• rac-(2R,4S)-4-benzyl-1-[(tert-butoxy)carbonyl]piperidine-2-carboxylic acid

• Inchi： 1S/C18H25NO4/c1-18(2,3)23-17(22)19-10-9-14(12-15(19)16(20)21)11-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3,(H,20,21)/t14-,15-/m0/s1
• InChI Key： JFSZUPCMHFCXTE-GJZGRUSLSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](CC2C=CC=CC=2)C[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,4S)-4-benzyl-1-[(tert-butoxy)carbonyl]piperidine-2-carboxylic acid

Rac-(2R,4S)-4-Benzyl-1-[(tert-butoxy)carbonyl]Piperidine-2-Carboxylic Acid: A Comprehensive Overview

Rac-(2R,4S)-4-Benzyl-1-[(tert-butoxy)carbonyl]Piperidine-2-Carboxylic Acid is a complex organic compound with the CAS number 2413196-86-6. This compound belongs to the class of piperidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a piperidine ring system substituted with a benzyl group at the 4-position and a tert-butoxycarbonyl (Boc) protecting group at the 1-position, along with a carboxylic acid moiety at the 2-position.

The stereochemistry of this compound is defined by its (2R,4S) configuration, which plays a critical role in determining its biological activity and interactions with target molecules. The presence of the Boc group suggests that this compound may be used as an intermediate in peptide synthesis or as a building block for more complex molecules. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and minimizing off-target effects.

One of the key applications of rac-(2R,4S)-4-benzyl-1-[(tert-butoxy)carbonyl]piperidine-2-carboxylic acid lies in its potential as a precursor for peptide-based therapeutics. The Boc group serves as a temporary protecting group during solid-phase synthesis, allowing for precise control over the assembly of peptide chains. This compound's role in peptide synthesis underscores its importance in modern drug discovery pipelines.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of piperidine derivatives like this compound. For instance, molecular docking studies have revealed that the benzyl substituent at the 4-position enhances hydrophobic interactions with target proteins, potentially improving the compound's efficacy. Additionally, the tert-butoxycarbonyl group contributes to the molecule's stability during synthesis while maintaining its reactivity for subsequent modifications.

The carboxylic acid moiety at the 2-position is another critical feature of this compound. It can participate in hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes. Furthermore, this functional group can be readily modified to introduce additional functionalities, such as esterification or amidation, enabling the creation of diverse derivatives for biological testing.

From an analytical standpoint, rac-(2R,4S)-4-benzyl-1-[(tert-butoxy)carbonyl]piperidine-2-carboxylic acid can be characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into the compound's molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, rac-(2R,4S)-4-benzyl-1-[(tert-butoxy)carbonyl]piperidine-2-carboxylic acid is a versatile compound with significant potential in medicinal chemistry and peptide synthesis. Its unique structural features and stereochemistry make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As advancements in synthetic and computational methods continue to evolve, this compound will undoubtedly play a pivotal role in shaping future drug discovery efforts.